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An In-Depth Technical Guide on the Surface Characteristics of Sybraloy Restorations

Introduction
Sybraloy is a high-copper, spherical particle dental amalgam alloy.[1] For decades, dental

amalgams have been a primary material for direct posterior restorations due to their durability,

cost-effectiveness, and ease of use.[2][3] The clinical success and longevity of these

restorations are intrinsically linked to their surface characteristics. Properties such as surface

roughness, corrosion resistance, and wear behavior not only dictate the aesthetic stability of

the restoration but also influence its biocompatibility and interaction with the oral environment.

[4]

This technical guide provides a comprehensive overview of the surface characteristics of

Sybraloy restorations, synthesized from various in-vitro and in-vivo studies. It is intended for

researchers, materials scientists, and drug development professionals who require a detailed

understanding of this material's performance at a surface level. The document outlines the key

properties, presents quantitative data derived from scientific literature, details the experimental

protocols used for evaluation, and provides visual representations of key processes and

relationships.
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Composition and Microstructure of High-Copper
Amalgams
Dental amalgams are formed by mixing a metallic alloy powder with liquid mercury.[2][5]

Sybraloy is classified as a high-copper amalgam, a category developed to improve upon the

clinical performance of traditional low-copper amalgams.[6] The primary advantage of high-

copper formulations is the significant reduction or complete elimination of the gamma-2 (γ₂)

phase (Sn₇₋₈Hg) in the set amalgam matrix.[4][6] This phase is the most chemically reactive

and corrosion-prone component in conventional amalgams.[7]

The setting reaction in high-copper amalgams, such as Sybraloy, involves the mercury

reacting with the silver and tin in the alloy particles (gamma phase, Ag₃Sn) to form a silver-

mercury matrix (gamma-1, Ag₂Hg₃) that binds the unreacted alloy particles. The key difference

is that the copper in the alloy preferentially reacts with tin, forming the eta phase (η', Cu₆Sn₅),

thereby preventing the formation of the undesirable gamma-2 phase. This microstructural

difference is fundamental to the material's enhanced corrosion resistance and improved

marginal integrity.
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Setting reaction of high-copper amalgams.

Key Surface Characteristics
The clinical behavior of a Sybraloy restoration is largely governed by its surface properties.

The initial placement technique and subsequent finishing and polishing procedures have a

profound impact on these characteristics.[4][8]

Surface Roughness
Surface roughness is a critical factor influencing plaque accumulation, staining, and patient

comfort.[1] A generally accepted threshold for bacterial retention is a surface roughness (Ra)

value of 0.2 µm; surfaces smoother than this do not show a further reduction in plaque

accumulation.

Studies show that clinical procedures dramatically affect the final surface roughness of

amalgam restorations.[8] Unpolished, or simply carved, amalgam surfaces tend to be the

roughest.[4][8] In contrast, a meticulous polishing procedure can produce a very smooth

surface.[4] One study reported a surface roughness value for Sybraloy of 0.43 ± 0.03 µm,

which is above the plaque retention threshold.[9] However, other research indicates that proper

polishing techniques can achieve a surface roughness below 0.2 µm.[9] Over time, the surface

of a restoration can also roughen due to wear from mastication and brushing.[1]

Condition / Treatment
Surface Roughness (Ra)
µm

Reference

Polished < 0.2 [9]

Unspecified Finishing 0.43 ± 0.03 [9]

10% Carbamide Peroxide

Treatment
2.23 ± 0.47 [10]

Control (Placebo Gel) 1.74 ± 0.16 [10]

Corrosion Behavior
The oral cavity is a highly corrosive environment due to fluctuations in pH, temperature, and the

presence of electrolytes in saliva.[4][11] Corrosion degrades the restoration, compromises its
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mechanical properties, and leads to the release of metallic ions.[7]

As a high-copper amalgam, Sybraloy exhibits superior corrosion resistance compared to

conventional amalgams due to the absence of the gamma-2 phase.[4][7] Potentiodynamic

polarization studies, which measure a material's corrosion susceptibility, have shown that

Sybraloy has a lower corrosion current density than several other high-copper amalgams,

indicating higher resistance to corrosion.[7] Surface finish plays a crucial role; polished

Sybraloy restorations show the lowest corrosion current density, while carved surfaces show

the highest.[4]

Amalgam Alloy
Mean Corrosion Current
Density (µA/cm²)

Reference

Sybraloy 0.31 ± 0.04 [7]

Oralloy 0.35 ± 0.06 [7]

Cinalux 0.41 ± 0.04 [7]

Cinaalloy 0.50 ± 0.05 [7]

Wear and Abrasion Resistance
Wear is the loss of material from a surface due to mechanical action. In the oral cavity,

restorations are subjected to complex two-body (tooth-restoration contact) and three-body

(food bolus between surfaces) wear processes.[12] One study noted that for higher copper-

containing amalgams, Sybraloy showed the greatest wear.[12] The same study observed

distinct wear grooves on the Sybraloy surface, suggesting an efficient removal of wear debris.

[12] Wear can lead to a loss of anatomical form, increase surface roughness, and contribute to

the deterioration of the restoration's margins, potentially increasing microleakage over time.[1]

[13]

Tarnish and Discoloration
Tarnish is a surface discoloration of a metal and is often an early indicator of corrosion.[4] It

results from the formation of thin films, such as oxides or sulfides, on the restoration's surface.

[4] While tarnish is primarily an aesthetic concern, it signifies that electrochemical reactions are

occurring. A 3-year clinical evaluation of four high-copper amalgams found that Sybraloy
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restorations showed more instances of heavy surface tarnishing compared to the other three

alloys evaluated.[14]

Experimental Protocols for Surface Characterization
A standardized approach to sample preparation and analysis is crucial for comparing the

surface characteristics of dental materials.

Surface Finishing Protocols

Surface Characterization Tests
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Initial Carving
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Typical experimental workflow for amalgam surface analysis.
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Sample Preparation
Trituration: The Sybraloy alloy powder and mercury are mixed (triturated) in a mechanical

amalgamator according to the manufacturer's specified time and speed.[13]

Condensation: The plastic amalgam mass is incrementally packed (condensed) into a

standardized mold (e.g., a cylindrical die) under consistent pressure to minimize porosity.[13]

[15]

Carving and Finishing: Immediately after condensation, the surface is carved with dental

instruments to create the initial anatomical form. For different experimental groups, this may

be the final step, or it may be followed by burnishing (rubbing the surface with a smooth

instrument) and/or polishing after a 24-hour setting period.[4][8] Polishing is typically a multi-

step process using progressively finer abrasives (e.g., rubber cups, points with pumice, and

a final high-shine paste).[2]

Surface Roughness Analysis
Methodology: A contact profilometer (e.g., Talysurf) is used to measure surface roughness.

[10] A stylus is drawn across the specimen's surface under a constant load. The vertical

displacements of the stylus are recorded over a defined length.

Data Output: The most commonly reported parameter is Ra, the arithmetic average of the

absolute values of the profile deviations from the mean line. Multiple tracings are made on

each specimen to ensure representative data.

Corrosion Assessment
Methodology: The electrochemical potentiodynamic polarization test is widely used.[4][7][11]

Protocol:

The set amalgam specimen serves as the working electrode. A standard calomel electrode

(SCE) or Ag/AgCl electrode is used as the reference, and a platinum or graphite rod

serves as the counter electrode.

These are immersed in an electrolyte solution (e.g., 0.9% NaCl, artificial saliva, or Ringer's

solution) maintained at body temperature (37°C).[4][11]
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A potentiostat is used to scan a range of potentials, and the resulting current is measured.

A polarization curve (log current density vs. potential) is generated. From this curve, key

parameters like the corrosion potential (Ecorr) and corrosion current density (Icorr) are

extrapolated. A lower Icorr value indicates better corrosion resistance.[7]

Surface Morphology and Compositional Analysis
Scanning Electron Microscopy (SEM): Used to visually inspect the surface topography of the

amalgam at high magnification. It can reveal details about the microstructure, surface

defects, wear patterns, and the effects of different polishing techniques.[4][8]

X-ray Photoelectron Spectroscopy (XPS) and X-ray Diffraction (XRD): These are surface-

sensitive analytical techniques used to determine the elemental composition and chemical

states of the atoms on the amalgam surface.[16][17] They are particularly useful for

identifying the oxides and other compounds that form as a result of corrosion or passivation.

[16]

Relationship Between Surface Finish and Clinical
Performance
The data consistently demonstrates a clear relationship between the initial surface treatment of

a Sybraloy restoration and its long-term clinical performance. A well-polished surface is not

merely an aesthetic consideration but a critical factor for clinical success.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.sid.ir/FileServer/JE/101720040309.pdf
https://www.ericdavisdental.com/biological-dentistry/symptoms-of-toxicity/galvanism/Galvanism-2.pdf
https://www.sid.ir/FileServer/JE/91720040104
https://pubmed.ncbi.nlm.nih.gov/12901989/
https://www.researchgate.net/publication/6388830_Surface_analysis_of_dental_amalgams_by_X-ray_photoelectron_spectroscopy_and_X-ray_diffraction
https://pubmed.ncbi.nlm.nih.gov/12901989/
https://www.benchchem.com/product/b1239572/docs?utm_src=pdf-body#surface-characteristics-of-sybraloy-restorations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Procedure

Resulting Surface Properties

Clinical Outcomes
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Impact of surface finish on clinical outcomes.

A smooth, polished Sybraloy surface exhibits lower surface roughness, which minimizes

plaque retention and reduces the risk of secondary caries and gingival irritation.[1][9]

Furthermore, polishing enhances corrosion resistance by removing surface irregularities and

creating a more homogenous surface, which in turn reduces tarnish and the release of metallic

ions.[4] Collectively, these improvements contribute to the overall biocompatibility and longevity

of the restoration.

Conclusion
Sybraloy, as a high-copper dental amalgam, possesses a favorable microstructure that

inherently provides good corrosion resistance by eliminating the gamma-2 phase. However, its

ultimate clinical performance is highly dependent on the handling and finishing of the material.

Surface Roughness: Can be controlled effectively through meticulous polishing techniques.

Unpolished surfaces are significantly rougher and may promote plaque retention.[4][8][9]
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Corrosion Resistance: Sybraloy demonstrates excellent corrosion resistance compared to

other amalgams, a property that is significantly enhanced by polishing.[4][7]

Wear and Tarnish: Sybraloy may be more susceptible to wear and tarnishing than some

other high-copper alloys, underscoring the importance of regular clinical monitoring.[12][14]

For researchers and developers, the key takeaway is that the surface of a Sybraloy restoration

is not static. Its characteristics are defined at placement and evolve in the oral environment. A

comprehensive evaluation of this material must therefore consider not only its bulk properties

but also the critical role of surface finish in mediating its interaction with its biological

surroundings. The experimental protocols detailed herein provide a robust framework for such

evaluations.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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